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Compound of Interest

Compound Name: Miglyol 840

Cat. No.: B3283889 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the multifaceted role of Miglyol 840 as a non-polar

solvent in laboratory experiments, with a particular focus on its application in pharmaceutical

research and development.

Introduction to Miglyol 840
Miglyol 840 is a high-purity propylene glycol diester of saturated vegetable fatty acids,

specifically caprylic acid (C8) and capric acid (C10).[1][2][3] It is a clear, virtually colorless, and

odorless oily liquid with a neutral taste.[1] Due to its unique physicochemical properties,

Miglyol 840 has established itself as a versatile and reliable non-polar solvent and vehicle in a

wide array of laboratory and pharmaceutical applications.

Manufactured under tightly controlled conditions, Miglyol 840 is characterized by its high purity,

being free from additives like antioxidants, solvents, and catalyst residues.[2][4][5] Its stability

against oxidation and low water content contribute to its long shelf life and resistance to

rancidity, offering a distinct advantage over many vegetable oils.[1]

Physicochemical Properties
The utility of Miglyol 840 in experimental settings is defined by its chemical and physical

characteristics. The following tables summarize the key quantitative data for this excipient.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b3283889?utm_src=pdf-interest
https://www.benchchem.com/product/b3283889?utm_src=pdf-body
https://www.benchchem.com/product/b3283889?utm_src=pdf-body
https://www.benchchem.com/product/b3283889?utm_src=pdf-body
https://ptacts.uspto.gov/ptacts/public-informations/petitions/1548847/download-documents?artifactId=ECsebABSU0btVHX9-o_yd0ZVfk4rUZz9mMbK_cHZgOx1LfFSAHyTBrg
http://s3.amazonaws.com/petercremerna/products/spec_sheets/436/651/598/original/TDSC_MIGLYOL_840_120424.pdf?1385267294
https://www.fzbiotech.com/miglyol-840
https://ptacts.uspto.gov/ptacts/public-informations/petitions/1548847/download-documents?artifactId=ECsebABSU0btVHX9-o_yd0ZVfk4rUZz9mMbK_cHZgOx1LfFSAHyTBrg
https://www.benchchem.com/product/b3283889?utm_src=pdf-body
https://www.benchchem.com/product/b3283889?utm_src=pdf-body
http://s3.amazonaws.com/petercremerna/products/spec_sheets/436/651/598/original/TDSC_MIGLYOL_840_120424.pdf?1385267294
https://medlabgear.com/blogs/articles/what-is-miglyol-840
https://ozvials.com.au/products/miglyol-840
https://ptacts.uspto.gov/ptacts/public-informations/petitions/1548847/download-documents?artifactId=ECsebABSU0btVHX9-o_yd0ZVfk4rUZz9mMbK_cHZgOx1LfFSAHyTBrg
https://www.benchchem.com/product/b3283889?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3283889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: General Physicochemical Properties of Miglyol 840

Property Value Units Reference

Chemical Name
Propylene Glycol

Dicaprylate/Dicaprate
- [1]

INCI Name
Propylene Glycol

Dicaprylate/Dicaprate
- [2]

Molecular Formula C39H80O10 g/mol [4][6]

Appearance
Clear, virtually

colorless liquid
- [1]

Odor & Taste Neutral - [1]

Density at 20 °C 0.91 – 0.93 g/cm³ [2]

Viscosity at 20 °C 9 – 12 mPa·s [1][2]

Refractive Index at 20

°C
1.440 – 1.442 - [2]

Water Content max. 0.1 % [1]

Oxidation Stability High - [2]

Table 2: Chemical Composition and Purity of Miglyol 840
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Parameter Specification Units Reference

Acid Value max. 0.2 mg KOH/g [1]

Hydroxyl Value max. 10 mg KOH/g [1]

Saponification Value 320 – 335 mg KOH/g [2]

Iodine Value max. 0.5 g I/100g [2]

Peroxide Value max. 1.0 meq O/kg [2]

Heavy Metals max. 10 mg/kg [2]

Caprylic Acid (C8:0) 65.0 – 80.0 % [2]

Capric Acid (C10:0) 20.0 – 35.0 % [2]

Table 3: Solubility Profile of Miglyol 840

Solvent Solubility

Water and Glycerol Insoluble

Hexane, Toluene, Diethyl ether, Ethyl acetate,

Acetone, Isopropanol, Ethanol (96%)
Soluble

Natural Oils and Paraffin Hydrocarbons Miscible in all ratios

Source:[1][2][4]

Applications in a Laboratory Setting
Miglyol 840's favorable properties make it a valuable tool for researchers and formulation

scientists.

Vehicle for Poorly Soluble Compounds
A primary application of Miglyol 840 is as a non-polar solvent and carrier for lipophilic and

poorly water-soluble active pharmaceutical ingredients (APIs).[7] Its excellent solubilizing
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capacity for a wide range of molecules facilitates their incorporation into various dosage forms

for preclinical and clinical studies.[7]

Formulation of Drug Delivery Systems
Miglyol 840 is a key component in the development of advanced drug delivery systems,

particularly for oral and parenteral administration.

Self-Emulsifying Drug Delivery Systems (SEDDS): In oral drug delivery, Miglyol 840 is

frequently used as the oil phase in SEDDS formulations.[8][9] These isotropic mixtures of oil,

surfactant, and sometimes a cosolvent, spontaneously form fine oil-in-water emulsions upon

gentle agitation in the aqueous environment of the gastrointestinal tract.[10][11] This

enhances the solubilization and absorption of poorly soluble drugs.[9][10]

Parenteral Formulations: The low viscosity of Miglyol 840 makes it a suitable carrier for

intramuscular (i.m.) and subcutaneous (s.c.) injections.[1][4] It provides a stable,

biocompatible vehicle for sustained release of APIs.

Topical and Transdermal Research
With its excellent spreadability, good skin absorption, and emollient properties, Miglyol 840 is

an ideal vehicle for topical and transdermal drug delivery studies.[1][2][4] It is non-occlusive,

meaning it does not block skin respiration.[2][4]

Experimental Protocols
The following sections provide detailed methodologies for key experiments involving Miglyol
840.

Protocol for Determining API Solubility in Miglyol 840
Objective: To determine the saturation solubility of an active pharmaceutical ingredient (API) in

Miglyol 840.

Materials:

Active Pharmaceutical Ingredient (API) powder
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Miglyol 840

Vials with screw caps

Analytical balance

Shaking incubator or orbital shaker

Centrifuge

High-Performance Liquid Chromatography (HPLC) system or other suitable analytical

instrument

Syringe filters (e.g., 0.45 µm PTFE)

Procedure:

Add an excess amount of the API powder to a pre-weighed vial.

Record the exact weight of the API.

Add a known volume or weight of Miglyol 840 to the vial.

Securely cap the vial and place it in a shaking incubator set to a controlled temperature (e.g.,

25 °C or 37 °C).

Agitate the mixture for a predetermined period (e.g., 24-72 hours) to ensure equilibrium is

reached.

After the incubation period, visually inspect the vials to confirm the presence of undissolved

API, indicating saturation.

Centrifuge the vials at a high speed (e.g., 10,000 rpm for 15 minutes) to pellet the excess

solid API.

Carefully withdraw an aliquot of the supernatant using a syringe.

Filter the supernatant through a syringe filter to remove any remaining solid particles.
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Accurately dilute the filtered supernatant with a suitable solvent (e.g., a mobile phase

component for HPLC analysis).

Quantify the concentration of the API in the diluted sample using a validated analytical

method (e.g., HPLC).

Calculate the saturation solubility of the API in Miglyol 840, typically expressed in mg/mL.

Protocol for the Formulation of a Self-Emulsifying Drug
Delivery System (SEDDS)
Objective: To formulate a stable SEDDS using Miglyol 840 as the oil phase.

Materials:

Miglyol 840 (oil phase)

A suitable surfactant (e.g., Tween 80, Cremophor RH40)

A suitable cosurfactant/cosolvent (e.g., Transcutol, Capmul MCM)

The API of interest

Glass beakers and magnetic stirrer

Water bath

Procedure:

Based on preliminary screening studies, select the appropriate oil, surfactant, and

cosurfactant.

Accurately weigh the required amounts of Miglyol 840, surfactant, and cosurfactant into a

glass beaker.

Heat the mixture in a water bath to a slightly elevated temperature (e.g., 40 °C) to reduce

viscosity and facilitate mixing.
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Stir the components gently with a magnetic stirrer until a clear, homogenous mixture is

obtained.

Accurately weigh the API and add it to the excipient mixture.

Continue stirring until the API is completely dissolved.

To assess the self-emulsification properties, add a small volume of the formulation (e.g., 1

mL) to a larger volume of distilled water (e.g., 250 mL) at 37 °C with gentle agitation.

Observe the formation of the emulsion. A rapid formation of a clear or slightly bluish-white

emulsion indicates good self-emulsification.

Characterize the resulting emulsion for droplet size, polydispersity index, and zeta potential.

Visualizations
The following diagrams illustrate key workflows and concepts related to the use of Miglyol 840
in a laboratory setting.

Formulation Development Characterization In Vitro / In Vivo Evaluation

API Selection Solubility Screening
in Miglyol 840

Excipient Selection
(Surfactants, Cosolvents) SEDDS Formulation Self-Emulsification

Assessment Droplet Size Analysis Stability Studies In Vitro Dissolution Cell Permeability Assays Preclinical Animal Studies

Click to download full resolution via product page

Workflow for developing a Miglyol 840-based SEDDS formulation.
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Core Properties

Key Laboratory Applications

Miglyol 840
(Non-polar Solvent)
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Relationship between Miglyol 840's properties and its applications.

Safety and Handling
Miglyol 840 is generally regarded as a safe and non-toxic material for its intended applications.

[1][12] It has been granted GRAS (Generally Recognized as Safe) status for use in food.[1]

Standard laboratory safety precautions should be observed when handling Miglyol 840,

including wearing appropriate personal protective equipment such as gloves and safety

glasses.[13] It is important to consult the Safety Data Sheet (SDS) for detailed information on

handling, storage, and disposal.[12][13]

Conclusion
Miglyol 840 is a high-quality, versatile non-polar solvent with a well-defined safety profile and a

broad range of applications in laboratory research, particularly in the field of drug development.

Its excellent solubilizing capabilities, low viscosity, and high stability make it an invaluable tool

for formulating and delivering poorly water-soluble compounds. This guide provides a

comprehensive overview of its properties, applications, and relevant experimental protocols to

assist researchers and scientists in leveraging the full potential of Miglyol 840 in their work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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